Cas no 1183724-23-3 ((3-bromophenyl)-(2-methoxyphenyl)methanol)

• Product Name: (3-bromophenyl)-(2-methoxyphenyl)methanol
• CAS No: 1183724-23-3
• MF: C₁₄H₁₃BrO₂
• MW: 293.155823469162
• MDL: MFCD12723720
• CID: 5186781
• Update Time: 2026-03-05

(3-bromophenyl)-(2-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-methoxybenzhydrol
• (3-Bromophenyl)(2-methoxyphenyl)methanol
• (3-bromophenyl)-(2-methoxyphenyl)methanol

• MDL： MFCD12723720
• Inchi： 1S/C14H13BrO2/c1-17-13-8-3-2-7-12(13)14(16)10-5-4-6-11(15)9-10/h2-9,14,16H,1H3
• InChI Key： YLZNDGCMRCWQGX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C1C=CC=CC=1OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 234
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5

Additional information on (3-bromophenyl)-(2-methoxyphenyl)methanol

Recent Advances in the Study of (3-bromophenyl)-(2-methoxyphenyl)methanol (CAS: 1183724-23-3) in Chemical Biology and Pharmaceutical Research

The compound (3-bromophenyl)-(2-methoxyphenyl)methanol (CAS: 1183724-23-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This molecule, characterized by its unique bromophenyl and methoxyphenyl substituents, has been the subject of several studies aimed at elucidating its biological activity, synthetic pathways, and therapeutic potential. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of (3-bromophenyl)-(2-methoxyphenyl)methanol, with particular emphasis on its role as an intermediate in the production of more complex pharmaceutical agents. Researchers have developed novel catalytic methods to enhance the yield and purity of this compound, leveraging advancements in asymmetric synthesis and green chemistry. These efforts have not only improved the scalability of its production but have also opened new avenues for its application in medicinal chemistry.

In terms of biological activity, (3-bromophenyl)-(2-methoxyphenyl)methanol has demonstrated promising results in preliminary screenings for anti-inflammatory and anticancer properties. In vitro studies have shown that this compound can modulate key signaling pathways involved in inflammation and cell proliferation, suggesting its potential as a lead compound for the development of new therapeutic agents. Further investigations are underway to explore its mechanism of action and to identify potential targets within these pathways.

Another area of interest is the compound's potential use in neurodegenerative diseases. Recent findings indicate that (3-bromophenyl)-(2-methoxyphenyl)methanol may exhibit neuroprotective effects by inhibiting oxidative stress and reducing the accumulation of toxic protein aggregates. These properties make it a candidate for further research in the treatment of conditions such as Alzheimer's and Parkinson's diseases.

Despite these promising developments, challenges remain in the clinical translation of (3-bromophenyl)-(2-methoxyphenyl)methanol. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous preclinical testing. Researchers are currently employing advanced computational models and high-throughput screening techniques to optimize the compound's pharmacokinetic and pharmacodynamic profiles.

In conclusion, (3-bromophenyl)-(2-methoxyphenyl)methanol (CAS: 1183724-23-3) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its diverse biological activities and synthetic accessibility position it as a valuable tool for drug discovery. Continued research efforts are expected to further elucidate its therapeutic potential and pave the way for its application in clinical settings.